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Compound of Interest

Compound Name: Propyl 3-cyclohexylpropanoate

CAS No.: 16595-06-5

Cat. No.: B1266762

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
This technical guide provides a comprehensive overview of 3-Cyclohexylpropionic acid propyl

ester, a specialty chemical with potential applications in various scientific and industrial fields.

As a Senior Application Scientist, this document is structured to deliver not just data, but also

contextual insights derived from analogous chemical structures and established synthetic

methodologies. Given the relative obscurity of this specific ester in readily available scientific

literature, this guide synthesizes direct information where possible and provides expert-

informed extrapolations from closely related compounds to offer a well-rounded and practical

resource. Every effort has been made to ground the information in authoritative sources and

established chemical principles.

Section 1: Chemical Identity and Nomenclature
The precise identification of a chemical compound is fundamental to any scientific

investigation. 3-Cyclohexylpropionic acid propyl ester is a carboxylic ester characterized by a

cyclohexyl group attached to a propionic acid backbone, with a propyl ester functional group.
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Synonyms and Identifiers:

Clarity in nomenclature is crucial to avoid ambiguity. The primary synonyms and identifiers for

this compound are:

Systematic Name: Propyl 3-cyclohexylpropanoate

Common Names: 3-Cyclohexylpropionic acid propyl ester, 3-Cyclohexylpropyl propionate

CAS Number: 97158-38-8

Molecular Formula: C₁₂H₂₂O₂

Molecular Weight: 198.31 g/mol

It is important to distinguish this compound from structurally similar esters that are more

prevalent in flavor and fragrance applications, such as:

Allyl 3-cyclohexylpropionate (CAS: 2705-87-5): Often referred to as "pineapple ester," this

compound has a double bond in its ester group, which significantly alters its reactivity and

sensory properties.[1]

Cyclohexyl propionate (CAS: 6222-35-1): In this isomer, the propyl and cyclohexyl groups

are reversed; the propionic acid is esterified with cyclohexanol.[2]

Section 2: Physicochemical Properties
The physical and chemical properties of a compound dictate its behavior in various applications

and are essential for process design, formulation, and safety assessments.
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Property Value Source/Comment

Appearance Colorless to pale yellow liquid Estimated

Odor
Green, fruity, with blueberry

and bilberry nuances
[3]

Boiling Point 248-249 °C at 760 mmHg Estimated

Specific Gravity 0.9228 g/cm³ at 20 °C [3]

Refractive Index 1.4507 at 20 °C [3]

Flash Point 213 °F (100.5 °C) Estimated

Solubility

Soluble in alcohol; sparingly

soluble in water (est. 5.19

mg/L at 25 °C)

Estimated

Section 3: Synthesis and Manufacturing
While a specific, validated protocol for the industrial-scale synthesis of 3-Cyclohexylpropionic

acid propyl ester is not widely published, a logical and efficient synthetic route can be

extrapolated from established methods for analogous esters, particularly allyl 3-

cyclohexylpropionate. The synthesis is a two-step process:

Hydrogenation of a Phenylpropanoid Precursor: This step involves the reduction of an

aromatic ring to a cyclohexane ring. A common and industrially viable starting material is

cinnamic acid or its methyl ester. The double bond in the propenoic acid side chain is also

saturated during this process.

Esterification: The resulting 3-cyclohexylpropionic acid is then esterified with propanol to

yield the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. hmdb.ca [hmdb.ca]

2. cyclohexyl propionate, 6222-35-1 [thegoodscentscompany.com]

3. allyl cyclohexyl propionate, 2705-87-5 [thegoodscentscompany.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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